Cas no 81946-06-7 (3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one)

• Product name: 3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one
• CAS No: 81946-06-7
• MF: C₁₈H₁₈N₄O₃-
• MW: 338.36052
• CID: 859522
• PubChem ID: 322023

3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one
• 3-methyl-6-nitro-7-(3-phenylpropylamino)quinazolin-4-one
• NSC-277517
• NSC277517
• 81946-06-7
• DTXSID10313810

• Inchi： InChI=1S/C18H18N4O3/c1-21-12-20-15-11-16(17(22(24)25)10-14(15)18(21)23)19-9-5-8-13-6-3-2-4-7-13/h2-4,6-7,10-12,19H,5,8-9H2,1H3
• InChI Key： PTZQCNRMATXIOY-UHFFFAOYSA-N
• SMILES： CN1C=NC2=CC(=C(C=C2C1=O)[N+](=O)[O-])NCCCC3=CC=CC=C3

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų
• XLogP3: 3.6